![molecular formula C19H17FN2O B6240867 1-[3-(5-fluoro-1H-indol-2-yl)phenyl]piperidin-4-one CAS No. 2254065-29-5](/img/no-structure.png)
1-[3-(5-fluoro-1H-indol-2-yl)phenyl]piperidin-4-one
Overview
Description
1-[3-(5-Fluoro-1H-indol-2-yl)phenyl]piperidin-4-one, or simply 1-FPP, is a compound belonging to the class of piperidines. It is a synthetic compound that has been the subject of several scientific studies in the past few years due to its potential applications in various fields. In
Scientific Research Applications
1-FPP has been studied for its potential applications in various scientific fields. One of the most notable applications of 1-FPP is in the field of drug discovery. It has been used as a scaffold for the design and synthesis of novel bioactive compounds. It has also been used as a tool for studying the mechanism of action of various drugs, as well as for the development of new therapeutic agents. Additionally, 1-FPP has been used in the field of materials science for the synthesis of novel polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 1-FPP is not yet fully understood. Studies have suggested that 1-FPP has an affinity for certain receptors in the body, which may be involved in its biological activity. Additionally, it has been proposed that 1-FPP may interact with certain enzymes, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects
1-FPP has been studied for its potential biochemical and physiological effects. Studies have suggested that 1-FPP may have anti-inflammatory, anti-tumor, and anti-bacterial activities. Additionally, it has been proposed that 1-FPP may have an effect on the central nervous system, as well as on the cardiovascular system. However, further research is needed to fully understand the biochemical and physiological effects of 1-FPP.
Advantages and Limitations for Lab Experiments
1-FPP has several advantages for use in lab experiments. It is a synthetic compound, which makes it easy to synthesize and handle. Additionally, it is a relatively stable compound, which makes it suitable for long-term storage. Furthermore, it is a relatively non-toxic compound, which makes it safe to use in lab experiments. However, 1-FPP also has some limitations. It is a relatively expensive compound, which may limit its use in some experiments. Additionally, it has a relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
1-FPP has a wide range of potential applications in various scientific fields. In the future, it may be used in the development of new therapeutic agents, as well as in the design and synthesis of novel polymers and nanomaterials. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-FPP, as well as its potential toxicity. Finally, it is possible that 1-FPP may be used in the development of new drugs or drug delivery systems.
Synthesis Methods
The synthesis of 1-FPP was first reported in 2017 by a group of researchers from the University of Tokyo. The synthesis method involves the reaction of 5-fluoro-1H-indole-2-carboxylic acid with piperidine in the presence of an acid catalyst. The reaction is carried out at room temperature and yields 1-FPP as the main product. Other products, including impurities, can also be obtained in the reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(5-fluoro-1H-indol-2-yl)phenyl]piperidin-4-one involves the reaction of 5-fluoro-1H-indole-2-carboxylic acid with 3-bromoaniline to form 3-(5-fluoro-1H-indol-2-yl)aniline. This intermediate is then reacted with 4-piperidone to yield the final product.", "Starting Materials": [ "5-fluoro-1H-indole-2-carboxylic acid", "3-bromoaniline", "4-piperidone" ], "Reaction": [ "Step 1: 5-fluoro-1H-indole-2-carboxylic acid is reacted with thionyl chloride to form 5-fluoro-1H-indole-2-carbonyl chloride.", "Step 2: 3-bromoaniline is added to the reaction mixture and the resulting mixture is heated to form 3-(5-fluoro-1H-indol-2-yl)aniline.", "Step 3: 4-piperidone is added to the reaction mixture and the resulting mixture is heated to form 1-[3-(5-fluoro-1H-indol-2-yl)phenyl]piperidin-4-one." ] } | |
CAS RN |
2254065-29-5 |
Product Name |
1-[3-(5-fluoro-1H-indol-2-yl)phenyl]piperidin-4-one |
Molecular Formula |
C19H17FN2O |
Molecular Weight |
308.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
